N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide

• Molecular Formula: C17H22N2O4
• Molecular Weight: 318.4 g/mol
• IUPAC Name: N-[1-(1-adamantyl)ethyl]-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C17H22N2O4/c1-10(18-16(20)14-2-3-15(23-14)19(21)22)17-7-11-4-12(8-17)6-13(5-11)9-17/h2-3,10-13H,4-9H2,1H3,(H,18,20)
• InChI Key: MAIPNGKCZNLSRR-UHFFFAOYSA-N
• SMILES: CC(C12CC3CC(C1)CC(C3)C2)NC(=O)C4=CC=C(O4)[N+](=O)[O-]
• solubility: 29.5 [ug/mL]

Description

N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide, also known as ANF, is a chemical compound that has been studied for its potential use in scientific research. ANF is a nitrofuran derivative that has been shown to have various biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide is not fully understood. However, it has been suggested that N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide may inhibit the activity of enzymes involved in DNA replication and cell division, leading to the inhibition of cancer cell growth. N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide has also been shown to inhibit the activity of the NF-κB pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects:
N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide has been shown to have various biochemical and physiological effects. N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and cell division. N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide has been shown to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide has several advantages for lab experiments. N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide is relatively easy to synthesize and can be obtained in pure form using column chromatography. N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide has also been shown to have low toxicity, making it a safe compound to use in lab experiments. However, N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide has some limitations for lab experiments. N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide is not very soluble in water, which can make it difficult to work with in aqueous solutions. Additionally, N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide has not been extensively studied in vivo, so its effects in living organisms are not well understood.

Future Directions

There are several future directions for research on N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide. One potential direction is to study the effects of N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide in vivo, particularly in animal models of cancer and neurodegenerative diseases. Another potential direction is to explore the potential use of N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide as a treatment for inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide and its potential as a therapeutic agent.
In conclusion, N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide is a chemical compound that has been studied for its potential use in scientific research. N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth and the inhibition of inflammatory cytokine production. N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide has several advantages for lab experiments, including ease of synthesis and low toxicity. However, N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide has some limitations for lab experiments, including low solubility in water. Future research on N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide should focus on exploring its potential as a therapeutic agent for cancer, neurodegenerative diseases, and inflammatory diseases, as well as further understanding its mechanism of action.

Synthesis Methods

The synthesis of N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide involves the reaction of 5-nitro-2-furoic acid with 1-adamantylamine and ethyl chloroformate. The reaction is carried out in the presence of a base such as triethylamine. The product is then purified using column chromatography to obtain pure N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide.

Scientific Research Applications

N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide has been studied for its potential use in scientific research, particularly in the field of cancer research. N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. N-[1-(1-adamantyl)ethyl]-5-nitro-2-furamide has also been studied for its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.